Cas no 1038713-37-9 (3-(3-Hydroxyphenyl)-1,3-oxazolidin-2-one)

• Product Name: 3-(3-Hydroxyphenyl)-1,3-oxazolidin-2-one
• CAS No: 1038713-37-9
• MF: C₉H₉NO₃
• MW: 179.172662496567
• MDL: MFCD11054000
• CID: 1067552
• PubChem ID: 28065164
• Update Time: 2025-06-13

3-(3-Hydroxyphenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-Hydroxyphenyl)oxazolidin-2-one
• 3-(3-Hydroxyphenyl)-1,3-oxazolidin-2-one
• 3-(3-hydroxyphenyl)-2-Oxazolidinone
• 2-oxazolidinone, 3-(3-hydroxyphenyl)-
• 3-(3-hydroxyphenyl)-1,3-oxazolidin-2-one(SALTDATA: FREE)
• ALBB-010267
• CS-0313759
• MFCD11054000
• A909265
• DTXSID30651029
• SCHEMBL12362785
• 3-(3-hydroxyphenyl)-1,3-oxazolidin-2-one, AldrichCPR
• LS-03471
• AKOS005172421
• 1038713-37-9
• STK895068
• DA-25266

• MDL： MFCD11054000
• Inchi： 1S/C9H9NO3/c11-8-3-1-2-7(6-8)10-4-5-13-9(10)12/h1-3,6,11H,4-5H2
• InChI Key： XDXLLMFKYCZHIB-UHFFFAOYSA-N
• SMILES： O1C(N(C2C=CC=C(C=2)O)CC1)=O

Computed Properties

• Exact Mass: 179.05800
• Monoisotopic Mass: 179.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.77000
• LogP: 1.41380

3-(3-Hydroxyphenyl)-1,3-oxazolidin-2-one Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids

Additional information on 3-(3-Hydroxyphenyl)-1,3-oxazolidin-2-one

Recent Advances in the Study of 3-(3-Hydroxyphenyl)-1,3-oxazolidin-2-one (CAS: 1038713-37-9) in Chemical Biology and Pharmaceutical Research

The compound 3-(3-Hydroxyphenyl)-1,3-oxazolidin-2-one (CAS: 1038713-37-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This oxazolidinone derivative has been the subject of multiple studies aimed at elucidating its pharmacological properties, mechanisms of action, and potential as a lead compound for drug development. The following sections provide a comprehensive overview of the latest findings related to this compound.

Recent studies have focused on the synthesis and structural optimization of 3-(3-Hydroxyphenyl)-1,3-oxazolidin-2-one to enhance its bioactivity and pharmacokinetic properties. Researchers have employed advanced synthetic methodologies, including microwave-assisted synthesis and catalytic asymmetric reactions, to achieve high yields and enantiomeric purity. These efforts have led to the identification of several analogs with improved efficacy and reduced toxicity profiles, paving the way for further preclinical evaluation.

In vitro and in vivo studies have demonstrated that 3-(3-Hydroxyphenyl)-1,3-oxazolidin-2-one exhibits promising antimicrobial and anti-inflammatory activities. Specifically, the compound has shown potent inhibitory effects against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). Mechanistic studies suggest that its antibacterial activity is mediated through the inhibition of bacterial protein synthesis, a mechanism shared by other oxazolidinone antibiotics such as linezolid.

Beyond its antimicrobial properties, 3-(3-Hydroxyphenyl)-1,3-oxazolidin-2-one has also been investigated for its potential in treating neurodegenerative diseases. Preliminary data indicate that the compound can modulate key pathways involved in neuroinflammation and oxidative stress, which are critical factors in the pathogenesis of conditions like Alzheimer's disease. These findings highlight the versatility of this compound and its potential as a multifunctional therapeutic agent.

Despite these promising results, challenges remain in the development of 3-(3-Hydroxyphenyl)-1,3-oxazolidin-2-one as a viable drug candidate. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and extensive toxicological studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound into clinical trials.

In conclusion, 3-(3-Hydroxyphenyl)-1,3-oxazolidin-2-one (CAS: 1038713-37-9) represents a promising scaffold for the development of novel therapeutics with applications in infectious diseases and neurodegeneration. Continued research into its pharmacological properties and mechanisms of action will be crucial for unlocking its full potential and translating these findings into clinical benefits.